Cas no 2287312-61-0 (Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate)

• Product Name: Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate
• CAS No: 2287312-61-0
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 5968757
• PubChem ID: 137943009
• Update Time: 2025-06-25

Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-azaspiro[5.5]undecane-11-carboxylate
• 2287312-61-0
• tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate
• EN300-6747638
• Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate

• Inchi： 1S/C15H27NO2/c1-14(2,3)18-13(17)12-6-4-5-7-15(12)8-10-16-11-9-15/h12,16H,4-11H2,1-3H3
• InChI Key： OXJOCFOLQIVXGI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCCCC21CCNCC2)=O

Computed Properties

• Exact Mass: 253.204179104g/mol
• Monoisotopic Mass: 253.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate

Introduction to Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate (CAS No: 2287312-61-0)

Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate, with the chemical identifier CAS No: 2287312-61-0, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic azapeptide derivative has garnered attention due to its unique structural properties and potential biological activities. The compound’s molecular framework, featuring a spirocyclic core and an azapeptide moiety, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The spirocyclic structure of this molecule contributes to its distinct physicochemical properties, including enhanced metabolic stability and improved bioavailability. These characteristics are particularly valuable in the design of novel pharmaceutical agents, where resistance to enzymatic degradation is a critical factor. The azapeptide moiety, on the other hand, introduces a hydrogen bond donor/acceptor pair that can be exploited for interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate and biological systems. Studies have demonstrated that the compound’s spirocyclic core can adopt multiple conformations, which may influence its binding affinity and selectivity. This conformational flexibility is a key feature that makes it an attractive scaffold for medicinal chemists seeking to develop molecules with tailored biological activities.

One of the most compelling aspects of Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate is its potential as a lead compound for the development of drugs targeting neurological disorders. The spirocyclic scaffold has been shown to mimic natural products found in traditional medicine, which often exhibit potent pharmacological effects. Additionally, the azapeptide moiety can be modified to enhance binding interactions with specific neurological targets, such as serotonin receptors or GABA receptors.

In vitro studies have revealed that derivatives of Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate exhibit promising activity against various neurological conditions. For instance, modifications to the carboxylate group have been investigated for their ability to modulate neurotransmitter release and receptor activity. These findings suggest that further optimization of the molecular structure could lead to the development of novel therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate presents unique challenges due to its complex spirocyclic framework. However, recent developments in synthetic methodologies have made it more feasible to produce this compound in multi gram quantities. Advances in transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the spirocyclic core with high precision and yield. These improvements are crucial for enabling further structural modifications and biological evaluations.

The pharmacokinetic properties of Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate are also of great interest. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate tissue distribution, making it a suitable candidate for systemic administration. Additionally, its stability in biological environments indicates that it may have a longer half-life compared to traditional small molecule drugs, which could reduce dosing frequency and improve patient compliance.

Future research on Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate will likely focus on expanding its chemical space through library synthesis and structure-based drug design approaches. By systematically modifying various functional groups within the molecule, researchers aim to identify analogs with enhanced potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between medicinal chemists, biochemists, and computational scientists will be essential in realizing these goals.

The potential applications of Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate extend beyond neurological disorders. Its unique structural features make it a versatile scaffold for developing compounds targeting other therapeutic areas, such as cancer and inflammation. For example, modifications to the azapeptide moiety could enable interactions with specific protein kinases or inflammatory mediators, providing new avenues for treating chronic diseases.

In conclusion, Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate (CAS No: 2287312-61-0) is a promising compound with significant potential in drug discovery and therapeutic development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further exploration. As research continues to uncover new applications and synthetic strategies, Tert-butyl 3-azaspiro[5.5]undecane-7-carboxylate is poised to play a vital role in shaping the future of medicinal chemistry.